1-(3-(6-oxo-3-(pyridin-4-yl)pyridazin-1(6H)-yl)propyl)-3-(4-(trifluoromethyl)phenyl)urea

• IUPAC Name: 1-[3-(6-oxo-3-pyridin-4-ylpyridazin-1-yl)propyl]-3-[4-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C20H18F3N5O2/c21-20(22,23)15-2-4-16(5-3-15)26-19(30)25-10-1-13-28-18(29)7-6-17(27-28)14-8-11-24-12-9-14/h2-9,11-12H,1,10,13H2,(H2,25,26,30)
• InChI Key: HBXWZRKANUZFIO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C(F)(F)F)NC(=O)NCCCN2C(=O)C=CC(=N2)C3=CC=NC=C3
• Molecular Formula: C20H18F3N5O2
• Molecular Weight: 417.4 g/mol
• CAS No.: 1105246-85-2

Description

This compound is a urea derivative featuring a pyridazine core substituted with a pyridin-4-yl group and a trifluoromethylphenyl moiety. Its structure combines a heterocyclic pyridazinone ring (6-oxo-pyridazin-1(6H)-yl) linked via a three-carbon propyl chain to the urea functional group. The trifluoromethyl (CF₃) group on the phenyl ring enhances lipophilicity and metabolic stability, while the pyridazine and pyridine rings contribute to π-π stacking interactions, which are critical for binding to biological targets such as enzymes or receptors.

Comparison with Similar Compounds

Research Findings and Limitations

• Structural Uniqueness: The combination of pyridazinone, pyridine, and urea is rare in the literature. Similar compounds (e.g., pyridazine-3-carboxylic acid derivatives) show kinase inhibitory activity, suggesting a plausible mechanism for the target compound .
• Lack of Direct Data: No binding assays, toxicity profiles, or in vivo studies for this compound are cited in the evidence. Extrapolation from analogs carries significant uncertainty.
• Synthetic Challenges : The trifluoromethylphenyl group and pyridazine core may complicate synthesis, requiring specialized reagents or catalysts .

Q & A

Q. What are the key synthetic strategies for synthesizing this compound, and how can reaction conditions be optimized?

The synthesis involves multi-step organic reactions, including nucleophilic substitutions and coupling reactions. For example:

• Step 1 : Formation of the pyridazinone core via cyclization of diketones with hydrazines.
• Step 2 : Introduction of the pyridin-4-yl group via Suzuki-Miyaura coupling, requiring palladium catalysts and controlled temperatures (60–80°C) .
• Step 3 : Alkylation of the pyridazinone nitrogen with a propyl linker, followed by urea bond formation using carbodiimide-mediated coupling .
  Optimization : Monitor reaction progress via TLC/HPLC. Adjust solvent polarity (e.g., DMF for solubility) and reaction time to minimize side products. Purify intermediates via column chromatography (silica gel, ethyl acetate/hexane gradient) .

Q. How should researchers characterize the compound’s structure and purity?

Use a combination of spectroscopic and analytical methods:

• NMR : Confirm proton environments (e.g., urea NH protons at δ 8.5–9.5 ppm; pyridazinone aromatic protons at δ 7.0–8.5 ppm) .
• IR : Identify carbonyl stretches (C=O of pyridazinone at ~1680 cm⁻¹; urea C=O at ~1640 cm⁻¹) .
• Mass Spectrometry (ESI-MS) : Validate molecular weight (e.g., expected [M+H]⁺ for C₂₃H₂₁F₃N₆O₂: 495.16) .
• X-ray Crystallography : Resolve 3D conformation to assess planarity of the urea moiety and pyridazinone ring .

Q. Which functional groups are critical for its biological activity, and how do they influence stability?

• Pyridazinone Ring : Essential for hydrogen bonding with target enzymes (e.g., PDE4 or kinases). The 6-oxo group enhances electrophilicity .
• Trifluoromethylphenyl Group : Improves metabolic stability and lipophilicity (logP ~3.2), facilitating membrane penetration .
• Urea Linker : Acts as a hydrogen-bond donor/acceptor; fluorination of the phenyl group (4-CF₃) reduces oxidative degradation .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to improve target affinity?

• Systematic Substituent Variation : Replace the trifluoromethyl group with other electron-withdrawing groups (e.g., nitro, cyano) to assess impact on enzyme inhibition (IC₅₀) .
• Alter Propyl Linker Length : Test methyl, ethyl, and butyl analogs to optimize spatial alignment with target binding pockets .
• Assays : Use in vitro kinase/PDE4 inhibition assays and surface plasmon resonance (SPR) to quantify binding kinetics (K_d, k_on/k_off) .

Q. What in vivo models are appropriate for evaluating efficacy in disease contexts?

• Cancer : Xenograft models (e.g., HT-29 colon cancer) to assess tumor growth inhibition. Dose at 10–50 mg/kg (oral) and monitor pharmacokinetics (C_max, t_½) .
• Inflammation : Murine LPS-induced lung injury models to measure cytokine reduction (IL-6, TNF-α) .
• Pharmacodynamic Markers : Use PET imaging with radiolabeled analogs to track target engagement .

Q. How can contradictions in biological activity data be resolved?

• Purity Verification : Re-analyze batches via HPLC (≥95% purity) to rule out impurities .
• Assay Conditions : Standardize ATP concentrations in kinase assays to avoid false negatives .
• Orthogonal Validation : Cross-check results with CRISPR knockouts of putative targets to confirm mechanism .